Cas no 1155003-43-2 (2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide)

• Product Name: 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide
• CAS No: 1155003-43-2
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 5906531
• PubChem ID: 43401639
• Update Time: 2025-05-23

2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide
• AB01320635-02
• Z147140366
• AKOS009075301
• NCGC00326688-01
• 1155003-43-2
• EN300-5036781

• Inchi： 1S/C11H13ClN2O/c1-7(8-2-3-8)14-11(15)9-4-5-13-10(12)6-9/h4-8H,2-3H2,1H3,(H,14,15)
• InChI Key： LZBXXHXEYKLSBN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC(C)C1CC1)=O

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide

2-Chloro-N-(1-Cyclopropylethyl)Pyridine-4-Carboxamide (CAS No. 1155003-43-2): A Comprehensive Overview

The compound 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide (CAS No. 1155003-43-2) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in chemical synthesis. The molecule incorporates a chlorine atom at the 2-position of the pyridine ring, a cyclopropyl group attached to an ethyl chain, and a carboxamide functional group at the 4-position of the pyridine ring. These structural features make it a valuable compound for exploring novel chemical reactions and applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging modern methodologies such as Suzuki-Miyaura coupling and palladium-catalyzed cross-coupling reactions. The incorporation of the cyclopropyl group introduces strain into the molecule, which can significantly influence its reactivity and electronic properties. This strain can be harnessed to design molecules with unique physical and chemical characteristics, making them suitable for applications in drug discovery, agrochemicals, and advanced materials.

One of the most intriguing aspects of 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide is its potential as a building block for constructing complex heterocyclic compounds. The pyridine ring serves as a versatile scaffold, allowing for further functionalization at various positions. For instance, the carboxamide group can act as a nucleophile in subsequent reactions, enabling the construction of peptide-like structures or bioactive molecules with tailored functionalities.

Moreover, this compound has been subjected to extensive computational studies to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the chlorine atom at the 2-position exerts an electron-withdrawing effect, which polarizes the pyridine ring and enhances its electrophilic character. This polarization can facilitate nucleophilic aromatic substitution reactions, making this compound an attractive precursor for synthesizing substituted pyridines with diverse substituents.

In terms of applications, 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide has shown promise in the field of medicinal chemistry. Its structure resembles certain bioactive molecules reported in recent pharmacological studies, suggesting that it could serve as a lead compound for developing new drug candidates. The presence of both hydrophilic (carboxamide) and lipophilic (cyclopropyl group) moieties within the same molecule creates a balance between solubility and membrane permeability, which are critical properties for drug-like molecules.

Another area where this compound holds potential is in materials science. The combination of aromaticity from the pyridine ring and strain from the cyclopropyl group could lead to novel materials with unique electronic and mechanical properties. For example, it could be used as a monomer in polymer synthesis or as a component in self-assembling nanostructures.

From an environmental standpoint, researchers have also explored the biodegradation pathways of similar pyridine derivatives. While specific data on CAS No. 1155003-43-2 are not yet available, preliminary studies suggest that such compounds may undergo microbial degradation under certain conditions. This information is crucial for assessing their environmental impact and ensuring sustainable practices during their production and use.

In conclusion, 2-chloro-N-(1-cyclopropylethyl)pyridine-4-carboxamide (CAS No. 1155003-43-2) represents a fascinating example of modern organic chemistry's ability to design complex molecules with tailored properties. Its unique structure, derived from cutting-edge synthetic techniques, positions it as a valuable tool for advancing research across multiple disciplines. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.